Cas no 2093726-97-5 (1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide)

• Product Name: 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide
• CAS No: 2093726-97-5
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 6232859
• PubChem ID: 121440047
• Update Time: 2025-06-08

1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7493433
• UX1
• 2093726-97-5
• SCHEMBL17874160
• AKOS030724126
• 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide

• Inchi： 1S/C12H14FNO/c1-14-11(15)12(6-7-12)8-9-4-2-3-5-10(9)13/h2-5H,6-8H2,1H3,(H,14,15)
• InChI Key： KIJYNTMPXZUXEI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1(C(NC)=O)CC1

Computed Properties

• Exact Mass: 207.105942232g/mol
• Monoisotopic Mass: 207.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide

Professional Introduction to Compound with CAS No. 2093726-97-5 and Product Name: 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide

Compound with the CAS number 2093726-97-5 and the product name 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a cyclopropane ring, a moiety known for its high reactivity and versatility in biological systems, alongside a fluoro-substituted phenyl group, which enhances its pharmacological properties.

The 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide structure is particularly noteworthy for its ability to interact with biological targets in a manner that is distinct from traditional pharmacophores. The presence of the fluoro group at the 2-position of the phenyl ring introduces a level of metabolic stability and lipophilicity that is often sought after in drug candidates. This feature, combined with the rigidity provided by the cyclopropane ring, allows for precise targeting and binding to specific biological receptors.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. The 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide compound exemplifies this principle by demonstrating how modifications to the core scaffold can lead to novel pharmacological effects. Studies have shown that compounds containing cyclopropane rings can exhibit unique biological activities due to the strain within the three-membered ring, which can be exploited to enhance binding affinity and selectivity.

In particular, the fluoro-substituted phenyl moiety in this compound has been identified as a key factor in its pharmacological profile. Fluoro substitution is a common strategy in drug development due to its ability to modulate physicochemical properties such as solubility, metabolic stability, and binding affinity. The fluorine atom's electronegativity can also influence electronic distributions within the molecule, leading to enhanced interactions with biological targets. This has been particularly relevant in the development of kinase inhibitors and other small-molecule drugs where precise electronic tuning is crucial.

The N-methylcyclopropane-1-carboxamide portion of the molecule contributes to its overall functionality by providing a polar amide group that can engage in hydrogen bonding interactions. This feature is essential for ensuring proper binding to biological targets such as enzymes and receptors. The amide group also helps to stabilize the molecule through intramolecular hydrogen bonding, contributing to its overall bioavailability and pharmacokinetic properties.

Current research efforts are focused on exploring the therapeutic potential of compounds like 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide in various disease areas. Preliminary studies have suggested that this compound may have applications in oncology, where its ability to interact with specific kinases could lead to novel treatments for cancer. Additionally, its structural features make it a promising candidate for developing treatments against neurological disorders, where precise targeting of neuronal receptors is essential.

The synthesis of this compound presents unique challenges due to the sensitivity of the cyclopropane ring and the need for precise functionalization of the aromatic ring. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide on a scalable basis. Techniques such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been instrumental in constructing the desired molecular framework efficiently.

From a computational chemistry perspective, modeling studies have been crucial in understanding the interactions between 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide and its biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein targets with high affinity. These studies not only provide insights into its mechanism of action but also guide further optimization efforts aimed at improving potency and selectivity.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide underscores this point by demonstrating how a well-designed molecular entity can lead to significant therapeutic breakthroughs. As research continues, it is expected that additional derivatives of this compound will be explored, further expanding its potential applications in medicine.

In conclusion, compound with CAS No. 2093726-97-5 and product name 1-[(2-fluorophenyl)methyl]-N-methylcyclopropane-1-carboxamide represents a promising advancement in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for drug development, with potential applications across multiple disease areas. Ongoing research efforts are expected to yield further insights into its therapeutic potential and pave the way for new treatments based on this innovative molecular entity.